Cas no 2091328-15-1 (Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate)

Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate is a protected azetidine derivative featuring a hydroxyl group at the 3-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound is valuable in organic synthesis, particularly in the preparation of constrained peptidomimetics and bioactive molecules, due to the azetidine ring's rigid structure. The Boc group enhances solubility and stability, facilitating handling and purification, while the hydroxyl group offers a versatile site for further functionalization. Its stereochemistry and functional group compatibility make it a useful intermediate in medicinal chemistry and drug discovery. The compound is typically handled under inert conditions to preserve its integrity.

Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate structure

2091328-15-1 structure

Product Name:Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate

CAS No:2091328-15-1

MF:C₁₀H₁₉NO₃

MW:201.2628

MDL:MFCD31705557

CID:5096130

PubChem ID:131307254

Update Time:2026-03-02

Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate
- 1-Azetidinecarboxylic acid, 3-hydroxy-2,2-dimethyl-, 1,1-dimethylethyl ester
- Tert-butyl3-hydroxy-2,2-dimethylazetidine-1-carboxylate
- PB41994
- PB42004
- P19735
- 1-Boc-3-hydroxy-2,2-dimethylazetidine-1-carboxylate
- 2091328-15-1
- SCHEMBL23537583
- CS-0309713
- SY343783
- DB-433163
- (S)-1-Boc-2,2-dimethylazetidin-3-ol
- SY321287
- MFCD31696012
- MFCD31705557
- BS-43405
- SY344043
- EN300-24479291
- 1-Boc-2,2-dimethylazetidin-3-ol
- MFCD31696013
- (R)-1-Boc-2,2-dimethylazetidin-3-ol
- Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate
- MDL： MFCD31705557
- Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(13)11-6-7(12)10(11,4)5/h7,12H,6H2,1-5H3
- InChI Key： WDNPDFRFBLSJBI-UHFFFAOYSA-N
- SMILES： O([H])C1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 201.13649347g/mol
Monoisotopic Mass: 201.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 49.8

Tert-butyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate Pricemore >>

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